Cas no 946663-37-2 (4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline)

4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline is a fluorinated aromatic amine derivative characterized by its unique substitution pattern, combining difluorophenoxy and trifluoromethyl groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. Its reactivity as an aniline derivative allows for further functionalization, enabling the development of specialized molecules. The compound’s high purity and well-defined structure ensure consistency in research and industrial applications, particularly in the design of fluorinated bioactive agents.

4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline structure

946663-37-2 structure

Product Name:4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline

CAS No:946663-37-2

MF:C₁₃H₈F₅NO

MW:289.200740814209

MDL:MFCD08687579

CID:3045693

PubChem ID:26189987

Update Time:2025-05-28

4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline
- 946663-37-2
- AKOS009573608
- MDL： MFCD08687579
- Inchi： 1S/C13H8F5NO/c14-10-3-1-8(6-11(10)15)20-7-2-4-12(19)9(5-7)13(16,17)18/h1-6H,19H2
- InChI Key： IBYUAQOGNQOVGW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1N)OC1C=CC(=C(C=1)F)F)(F)F

Computed Properties

Exact Mass: 289.05260469g/mol
Monoisotopic Mass: 289.05260469g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 35.2Å²

4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D670360-5mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	5mg	$ 50.00	2022-06-05
TRC	D670360-10mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	10mg	$ 65.00	2022-06-05
TRC	D670360-50mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	50mg	$ 115.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022637-500mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	500mg	3332.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022637-500mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	500mg	3332CNY	2021-05-07
Matrix Scientific	022637-500mg	4-(3,4-Difluorophenoxy)-2-(trifluoromethyl)aniline	946663-37-2	500mg	$205.00	2023-09-11